Cas no 510748-41-1 (2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol)

2-(3-Bromo-6-methoxypyridin-2-yl)ethan-1-ol is a brominated pyridine derivative featuring a methoxy substituent and a hydroxyethyl side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functionalized heterocycles. The presence of both bromine and methoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The hydroxyethyl moiety further allows for additional functionalization, including esterification or etherification. Its well-defined structure and high purity make it suitable for precise synthetic applications, offering chemists a reliable building block for complex molecular architectures.

2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol structure

510748-41-1 structure

Product Name:2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol

CAS No:510748-41-1

MF:C₈H₁₀BrNO₂

MW:232.074501514435

MDL:MFCD12828324

CID:1113280

PubChem ID:10966359

Update Time:2025-10-13

2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-6-methoxypyridin-2-yl)ethanol
- 2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol
- EN300-23020343
- SCHEMBL2081951
- 510748-41-1
- MFCD12828324
- AKOS015969350
- LSSPYYJSTWTWJL-UHFFFAOYSA-N
- 2-(3-Bromo-6-methoxy-2-pyridyl)ethanol
- G76449
- DTXSID10450138
- SY348816
- CS-0240824
- MDL： MFCD12828324
- Inchi： 1S/C8H10BrNO2/c1-12-8-3-2-6(9)7(10-8)4-5-11/h2-3,11H,4-5H2,1H3
- InChI Key： LSSPYYJSTWTWJL-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(N=C1CCO)OC

Computed Properties

Exact Mass: 230.98949g/mol
Monoisotopic Mass: 230.98949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 42.4Å²

2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol Pricemore >>

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